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Abstract

Trans-dihydrolisuride, also known as terguride, is a semi-synthetic ergoline derivative with a
unique pharmacological profile. It acts as a partial agonist at dopamine D2 receptors and an
antagonist at serotonin 5-HT2A and 5-HT2B receptors.[1][2] This dual mechanism of action
underlies its clinical application as a prolactin inhibitor in the treatment of hyperprolactinemia
and its investigation for other conditions such as pulmonary arterial hypertension.[3][4] This
technical guide provides a comprehensive overview of the synthesis, chemical properties, and
pharmacological characteristics of trans-dihydrolisuride, presenting key data in a structured
format to support research and drug development efforts.

Chemical Properties

Trans-dihydrolisuride is the 9,10-dihydrogenated derivative of lisuride.[5][6] Its chemical and
physical properties are summarized in the table below.
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Property Value

1,1-diethyl-3-((8a)-6-methyl-9,10-

Systematic (IUPAC) Name ) )
didehydroergolin-8-yl)urea

Terguride, (+)-Terguride, (5R,8S,10R)-Terguride,

Synonyms 9,10a-Dihydrolisuride, Dironyl

Molecular Formula C20H28N40O

Molar Mass 340.47 g/mol

Appearance Off-white to pale beige solid

Solubility Sparingly soluble in water

Storage 2-8°C Refrigerator
Synthesis

The synthesis of trans-dihydrolisuride is achieved through the catalytic hydrogenation of its
precursor, lisuride. This process involves the reduction of the double bond in the D-ring of the
ergoline structure. While specific process parameters from industrial synthesis are proprietary,
a representative experimental protocol based on established chemical principles for the
hydrogenation of ergoline alkaloids is presented below.

Proposed Synthetic Pathway
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Proposed Synthesis of trans-Dihydrolisuride
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Workflow for In Vitro D2 Receptor Functional Assay

Preparation

Culture CHO cells stably expressing Prepare serial dilutions of
human Dopamine Dz receptors trans-Dihydrolisuride

Plate cells in a 96-well plate

Incubate cells with
trans-Dihydrolisuride dilutions

Stimulate cells with a known
D2 receptor agonist (e.g., Dopamine)

Lyse cells to release intracellular components

Detefction
A\

Measure intracellular cAMP levels
using a competitive immunoassay (e.g., HTRF)

'

Read plate on a microplate reader

Data Analysis

Plot dose-response curves

Calculate ECso and Emax values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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